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Compound of Interest

Compound Name: 1-(Hydroxymethyl)cyclohexanol

Cat. No.: B3048127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
(hydroxymethyl)cyclohexanol. The information is presented in a structured format to facilitate

easy access and comparison of quantitative data. Detailed experimental protocols for the

determination of these properties are also included, alongside a visualization of a typical

synthesis and purification workflow.

Core Physical Properties
1-(Hydroxymethyl)cyclohexanol is a diol with a cyclohexane backbone. Its physical state at

room temperature is a colorless to pale yellow liquid, though it can also exist as a white

crystalline solid.[1] The presence of two hydroxyl groups makes it a polar molecule with the

capacity for hydrogen bonding, which significantly influences its physical properties.

Quantitative Data Summary
The following table summarizes the key physical properties of 1-
(hydroxymethyl)cyclohexanol.
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Physical Property Value Notes

Melting Point 76.0–76.2 °C As a crystalline solid.[2]

Boiling Point 242.8 °C At 760 mmHg.[3]

Density 1.08 g/cm³ ---

Refractive Index 1.499 ---

Flash Point 114.8 °C ---

Vapor Pressure 0.00567 mmHg At 25 °C.

Solubility Soluble in water

Due to the presence of two

hydroxyl groups capable of

hydrogen bonding.[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 1-
(hydroxymethyl)cyclohexanol.

¹H NMR Spectroscopy
The proton NMR spectrum of 1-(hydroxymethyl)cyclohexanol is expected to show distinct

signals for the protons of the cyclohexane ring, the hydroxymethyl group, and the hydroxyl

protons. The chemical shifts are influenced by the electronegative oxygen atoms.

Expected Chemical Shifts and Multiplicities:

Proton
Expected Chemical Shift
(δ, ppm)

Multiplicity

Cyclohexane ring protons

(CH₂)
1.2 - 1.7 Multiplet

Hydroxymethyl protons

(CH₂OH)
~3.5 Singlet or Doublet

Hydroxyl protons (OH) Variable Broad Singlet
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¹³C NMR Spectroscopy
The carbon NMR spectrum provides information about the carbon framework of the molecule.

Expected Chemical Shifts:

Carbon Expected Chemical Shift (δ, ppm)

Quaternary carbon (C-OH) 65 - 75

Hydroxymethyl carbon (CH₂OH) 60 - 70

Cyclohexane ring carbons (CH₂) 20 - 40

Infrared (IR) Spectroscopy
The IR spectrum of 1-(hydroxymethyl)cyclohexanol is characterized by the presence of

strong absorption bands corresponding to the O-H and C-O stretching vibrations of the alcohol

functional groups.

Characteristic IR Absorption Bands:

Functional Group Wavenumber (cm⁻¹) Appearance

O-H Stretch (hydrogen-

bonded)
3200 - 3600 Broad, Strong

C-H Stretch (sp³ hybridized) 2850 - 3000 Strong

C-O Stretch 1000 - 1260 Strong

Experimental Protocols
The following are detailed methodologies for the determination of the key physical and

spectroscopic properties of 1-(hydroxymethyl)cyclohexanol.

Synthesis and Purification of 1-
(Hydroxymethyl)cyclohexanol
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A common method for the synthesis of 1-(hydroxymethyl)cyclohexanol is through the

nucleophilic hydroxymethylation of cyclohexanone.[2] The subsequent purification is typically

achieved by recrystallization.

Experimental Workflow:
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Synthesis and Purification of 1-(Hydroxymethyl)cyclohexanol

Synthesis

Purification

Start: Cyclohexanone

React with (isopropoxydimethylsilyl)methyl Grignard reagent in THF

Hydrolyze with aqueous NH4Cl

Crude 1-[(isopropoxydimethylsilyl)methyl]cyclohexanol

Oxidize with H2O2 in THF/Methanol with KF and KHCO3

Crude 1-(Hydroxymethyl)cyclohexanol

Dissolve crude product in hot hexane/ethyl acetate

Transfer to purification

Hot filtration to remove insoluble impurities

Cool to 0°C to induce crystallization

Isolate crystals by suction filtration

Wash crystals with cold hexane/ethyl acetate

Dry under high vacuum

Pure 1-(Hydroxymethyl)cyclohexanol

Click to download full resolution via product page
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Caption: Workflow for the synthesis of 1-(hydroxymethyl)cyclohexanol from cyclohexanone

followed by purification.

Determination of Melting Point
The melting point of solid 1-(hydroxymethyl)cyclohexanol can be determined using a

capillary melting point apparatus.

Procedure:

A small amount of the crystalline sample is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature range over which the sample melts is recorded as the melting point.

Determination of Boiling Point
The boiling point of liquid 1-(hydroxymethyl)cyclohexanol is determined at atmospheric

pressure.

Procedure:

A small amount of the liquid is placed in a distillation flask.

The flask is heated, and the temperature of the vapor is monitored with a thermometer.

The temperature at which the liquid boils and its vapor condenses is recorded as the boiling

point.

Determination of Density
The density of liquid 1-(hydroxymethyl)cyclohexanol can be measured using a pycnometer

or a graduated cylinder and a balance.

Procedure (using a graduated cylinder):
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The mass of an empty, dry graduated cylinder is recorded.

A known volume of the liquid is added to the graduated cylinder.

The mass of the graduated cylinder with the liquid is recorded.

The density is calculated by dividing the mass of the liquid by its volume.

Determination of Solubility
The qualitative solubility of 1-(hydroxymethyl)cyclohexanol in water can be observed directly.

Procedure:

A small amount of the compound is added to a test tube containing water.

The mixture is agitated.

Observation of whether the solid dissolves completely, partially, or not at all determines its

solubility.

Spectroscopic Analysis
¹H and ¹³C NMR Spectroscopy:

A solution of the sample is prepared in a deuterated solvent (e.g., CDCl₃).

The solution is transferred to an NMR tube.

The NMR spectrum is acquired using a spectrometer.

IR Spectroscopy:

A drop of the liquid sample is placed between two salt plates (e.g., NaCl or KBr) to form a

thin film.

The salt plates are placed in the sample holder of an IR spectrometer.

The IR spectrum is recorded.
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This guide provides essential physical property data and standardized methodologies for 1-
(hydroxymethyl)cyclohexanol, serving as a valuable resource for professionals in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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